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Compound of Interest

Compound Name: tert-Butyl azepan-3-ylcarbamate

Cat. No.: B153504

An In-depth Technical Guide to the Safety and Handling of tert-Butyl azepan-3-ylcarbamate

For researchers, scientists, and drug development professionals, a thorough understanding of
the safety and handling protocols for chemical reagents is paramount. This guide provides a
detailed overview of the safety precautions, handling procedures, and emergency responses
related to tert-Butyl azepan-3-ylcarbamate.

Chemical Identification and Physical Properties

Table 1: Chemical Identification

Identifier Value

IUPAC Name tert-butyl N-(azepan-3-yl)carbamate
CAS Number 454451-26-4[1]

Molecular Formula C11H22N202[1]

Molecular Weight 214.30 g/mol [1]

3-(Boc-amino)azepane, tert-Butyl N-(azepan-3-
Synonyms
yl)carbamate

Table 2: Computed Physical and Chemical Properties
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Property Value Source
Molecular Weight 214.30 g/mol PubChem[1]
XLogP3-AA 1.4 PubChem
Hydrogen Bond Donor Count 2 PubChem
Hydrogen Bond Acceptor

Count 2 PubChem
Rotatable Bond Count 3 PubChem
Exact Mass 214.168127949 Da PubChem[1]
Monoisotopic Mass 214.168127949 Da PubChem[1]
Topological Polar Surface Area  50.4 A2 PubChem[1]
Heavy Atom Count 15 PubChem
Complexity 211 PubChem[1]

Hazard Identification and Classification

tert-Butyl azepan-3-ylcarbamate is classified with the following hazards according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS).[1]

Table 3: GHS Hazard Classification

Hazard Class Category Hazard Statement
Acute toxicity, oral 4 H302: Harmful if swallowed[1]
Skin corrosion/irritation 2 H315: Causes skin irritation[1]
Serious eye damage/eye oA H319: Causes serious eye
irritation irritation[1]
Specific target organ toxicity, ]

] ] H335: May cause respiratory
single exposure; Respiratory 3

tract irritation

irritation[1]
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Pictogram:
e Warning[1]

Experimental Protocols: Safe Handling and Storage

While specific experimental protocols will vary, the following general procedures should be
followed to ensure the safe handling and storage of tert-Butyl azepan-3-ylcarbamate.

Engineering Controls

o Work in a well-ventilated area. The use of a chemical fume hood is recommended to
minimize inhalation exposure.

» Provide appropriate exhaust ventilation at places where dust may be formed.

Personal Protective Equipment (PPE)

Table 4: Recommended Personal Protective Equipment

Protection Type Specification

Wear safety glasses with side-shields

Eye/Face Protection conforming to EN166 or NIOSH-approved safety
goggles.

Handle with chemically resistant gloves (e.g.,
_ . nitrile rubber). Dispose of contaminated gloves
Skin Protection )
after use. Wear a lab coat or other protective

clothing to prevent skin contact.

For nuisance exposures, use a type P95 (US) or
type P1 (EU EN 143) particle respirator. For

Respiratory Protection higher-level protection, use a type OV/AG/P99
(US) or type ABEK-P2 (EU EN 143) respirator
cartridges.[2]

General Hygiene Practices
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Avoid contact with skin, eyes, and clothing.[3]

Wash hands thoroughly after handling.[3]

Do not eat, drink, or smoke when using this product.

Handle in accordance with good industrial hygiene and safety practices.[2]

Storage Conditions

o Store in a cool, dry, and well-ventilated place.
o Keep the container tightly closed.
o Store away from incompatible materials such as strong oxidizing agents.[4]

Emergency Procedures
First-Aid Measures

Table 5: First-Aid Measures

Exposure Route First-Aid Procedure

) Move the person into fresh air. If not breathing,
Inhalation ) o o o
give artificial respiration. Consult a physician.[2]

) Wash off with soap and plenty of water. Consult
Skin Contact -
a physician.[2]

Rinse thoroughly with plenty of water for at least
Eye Contact ) o
15 minutes and consult a physician.[2]

Never give anything by mouth to an
Ingestion unconscious person. Rinse mouth with water.

Consult a physician.[2]

Fire-Fighting Measures
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o Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2]

o Specific hazards arising from the chemical: Thermal decomposition can lead to the release
of irritating gases and vapors, including nitrogen oxides (NOXx), carbon monoxide (CO), and
carbon dioxide (C0O2).[4]

o Special protective equipment for firefighters: Wear self-contained breathing apparatus for
firefighting if necessary.[5]

Accidental Release Measures

o Personal precautions: Use personal protective equipment. Avoid dust formation. Avoid
breathing vapors, mist, or gas. Ensure adequate ventilation.[2]

e Environmental precautions: Do not let the product enter drains.[2]

o Methods for cleaning up: Pick up and arrange disposal without creating dust. Sweep up and
shovel. Keep in suitable, closed containers for disposal.[2]

Logical Workflow for Chemical Risk Assessment
and Handling

The following diagram illustrates a logical workflow for assessing the risks and determining the
appropriate handling procedures for a chemical compound like tert-Butyl azepan-3-
ylcarbamate.
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Preparation

Start: New Experiment with
tert-Butyl azepan-3-ylcarbamate

Gather Information:
- Review Safety Data Sheet (SDS)
- Consult chemical databases (e.g., PubChem)

Risk Assesgment

Identify Hazards:
- Acute Toxicity (Oral)
- Skin Irritation
- Eye Irritation
- Respiratory Irritation

.

Evaluate Exposure Potential:
- Quantity of substance
- Duration and frequency of handling
- Dust/aerosol generation potential

Control Measures

Primary

Engineering Controls:

- Fume Hood
- Local Exhaust Ventilation

Select Control Measures

Secondary

A

Personal Protective Equipment (PPE):
- Safety Glasses/Goggles
- Chemical-Resistant Gloves
- Lab Coat
- Respirator (if needed)

Administrative Controls:
- Standard Operating Procedures (SOPs)
- Training
- Restricted Access

Erg,ergency Preparedness

Review Emergency Procedures:
- First Aid
- Spill Response
- Fire Response

‘;rocedure Executig

<=

| Conduct Experiment g SOPs |

Proper Waste Disposal

Click to download full resolution via product page

Caption: Risk Assessment and Handling Workflow.
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This guide is intended to provide comprehensive safety and handling information for tert-Butyl
azepan-3-ylcarbamate for use by trained professionals. Always refer to the most current
Safety Data Sheet (SDS) and institutional safety guidelines before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Tert-butyl 3-azepanylcarbamate | C11H22N202 | CID 20745759 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2. capotchem.cn [capotchem.cn]

o 3. aksci.com [aksci.com]

e 4. fishersci.com [fishersci.com]

e 5. chemicalbook.com [chemicalbook.com]

 To cite this document: BenchChem. [tert-Butyl azepan-3-ylcarbamate safety and handling
precautions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b153504+#tert-butyl-azepan-3-ylcarbamate-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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